1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C15H8Cl2N2O2S2
• Molecular Weight: 383.3 g/mol
• IUPAC Name: (5E)-1-(4-chlorophenyl)-5-[(5-chlorothiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C15H8Cl2N2O2S2/c16-8-1-3-9(4-2-8)19-14(21)11(13(20)18-15(19)22)7-10-5-6-12(17)23-10/h1-7H,(H,18,20,22)/b11-7+
• InChI Key: VGISSPXECNEJOX-YRNVUSSQSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=CC=C(S3)Cl)/C(=O)NC2=S)Cl
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=CC=C(S3)Cl)C(=O)NC2=S)Cl

Description

1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as Dithiopyrrolone and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. Additionally, this compound may also exhibit anti-inflammatory and antiviral effects by inhibiting the production of inflammatory cytokines and interfering with viral replication.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione may exhibit biochemical and physiological effects in various biological systems. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may also exhibit anti-inflammatory and antiviral effects. Additionally, this compound has been shown to exhibit low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments include its potential therapeutic applications, low toxicity, and ease of synthesis. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione include further studies on its mechanism of action, potential side effects, and optimization of its therapeutic applications. Additionally, this compound may also be studied for its potential use in combination therapies with other anticancer or anti-inflammatory agents.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a multistep process that involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 5-chloro-2-thiophenecarboxaldehyde to form the corresponding Schiff base. The Schiff base is then reacted with thiourea to form the final product, 1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.

Scientific Research Applications

1-(4-chlorophenyl)-5-[(5-chloro-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been studied for its potential therapeutic applications in various scientific research studies. This compound has shown promising results in inhibiting the growth of cancer cells and has been studied as a potential anticancer agent. Additionally, this compound has also been studied for its potential use as an anti-inflammatory and antiviral agent.